Cas no 744976-94-1 (1H-Imidazole-5-methanamine,N-(1H-imidazol-5-ylmethyl)-)

• Product Name: 1H-Imidazole-5-methanamine,N-(1H-imidazol-5-ylmethyl)-
• CAS No: 744976-94-1
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 560626
• PubChem ID: 45120914
• Update Time: 2025-04-19

1H-Imidazole-5-methanamine,N-(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanamine,N-(1H-imidazol-5-ylmethyl)-
• 1H-Imidazole-4-methanamine,N-(1H-imidazol-4-ylmethyl)- (9CI)
• AKOS015018607
• Bis((1H-imidazol-4-yl)methyl)amine
• 744976-94-1
• bis[(1H-imidazol-4-yl)methyl]amine
• EN300-1124808

• Inchi： 1S/C8H11N5/c1(7-3-10-5-12-7)9-2-8-4-11-6-13-8/h3-6,9H,1-2H2,(H,10,12)(H,11,13)
• InChI Key： JDWDJRJTJOCSFZ-UHFFFAOYSA-N
• SMILES： N(CC1=CN=CN1)CC1=CN=CN1

Computed Properties

• Exact Mass: 177.101
• Monoisotopic Mass: 177.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: -0.9